Cas no 105523-01-1 (Thieno[2,3-d]pyrimidine-6-aceticacid, 1,4-dihydro-5-methyl-4-oxo-)

• Product Name: Thieno[2,3-d]pyrimidine-6-aceticacid, 1,4-dihydro-5-methyl-4-oxo-
• CAS No: 105523-01-1
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 217611
• Update Time: 2024-01-26

Thieno[2,3-d]pyrimidine-6-aceticacid, 1,4-dihydro-5-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-6-aceticacid, 1,4-dihydro-5-methyl-4-oxo-
• 2-(5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidin-6-yl)acetic acid
• Thieno[2,3-d]pyrimidine-6-acetic acid, 1,4-dihydro-5-methyl-4-oxo-

• Inchi： 1S/C9H8N2O3S/c1-4-5(2-6(12)13)15-9-7(4)8(14)10-3-11-9/h3H,2H2,1H3,(H,12,13)(H,10,11,14)
• InChI Key： NRULHUOUPOEOOQ-UHFFFAOYSA-N
• SMILES： C1=NC(=O)C2C(C)=C(CC(O)=O)SC=2N1

Computed Properties

• Exact Mass: 224.026
• Monoisotopic Mass: 224.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.65
• Melting Point: 277-279 °C
• Boiling Point: 562.5°Cat760mmHg
• Flash Point: 294°C
• Refractive Index: 1.751
• PSA: 111.55000
• LogP: 1.33240
• pka: 3.79±0.10(Predicted)